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Compound of Interest

Compound Name: Spg302

Cat. No.: B10860899 Get Quote

As the novel investigational drug Spg302 moves through clinical development, researchers

and scientists handling this compound must adhere to rigorous safety and disposal protocols.

[1][2][3] While a specific Safety Data Sheet (SDS) with detailed disposal instructions for

Spg302 is not publicly available, established principles of laboratory safety and chemical waste

management provide a clear framework for its proper handling and disposal. This guide offers

essential information to ensure the safe and compliant disposal of Spg302 in a laboratory

setting.

Chemical and Physical Properties of Spg302
Understanding the known properties of Spg302 is the first step in responsible handling and

disposal. The following table summarizes key data points for this compound.[4][5][6]

Property Value

Molecular Formula C21H25NO5S

Molecular Weight 403.5 g/mol [4][6]

IUPAC Name
2-[2-[2-[2-[4-(1,3-benzothiazol-2-

yl)phenoxy]ethoxy]ethoxy]ethoxy]ethanol[4][6]

CAS Number 2274723-90-7[4]

Synonyms SPG-302, Phenylbenzothiazole-PEG4-OH[4]
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General Disposal Procedures for Spg302
In the absence of a specific SDS, a conservative approach to waste disposal is essential. The

following step-by-step procedure is based on standard practices for managing chemical waste

in a research environment.

1. Waste Identification and Segregation:

Identify the Waste Stream: Determine if the Spg302 waste is in solid form (e.g., unused

compound, contaminated labware) or liquid form (e.g., dissolved in a solvent).

Segregate at the Source: Do not mix Spg302 waste with other chemical waste streams

unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

Keep it separate from biohazardous or radioactive waste.[7]

2. Waste Containment and Labeling:

Use Appropriate Containers:

Solid Waste: Collect in a designated, leak-proof container with a secure lid. Consider

double-bagging highly contaminated items.[7]

Liquid Waste: Use a compatible, shatter-resistant container (e.g., a properly rated plastic

or coated glass bottle) with a screw-top cap. Ensure the container is appropriate for the

solvent used.

Label Clearly: Affix a hazardous waste label to the container as soon as you begin

accumulating waste. The label should include:

The words "Hazardous Waste"

The full chemical name: "Spg302" or "2-[2-[2-[2-[4-(1,3-benzothiazol-2-

yl)phenoxy]ethoxy]ethoxy]ethoxy]ethanol"

The approximate concentration and total quantity of Spg302.

The solvent(s) used, if any.
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The date accumulation started.

The name of the principal investigator or lab contact.

3. Storage Prior to Disposal:

Designated Storage Area: Store the sealed and labeled waste container in a designated

satellite accumulation area within the laboratory.

Secondary Containment: Place the waste container in a secondary container (e.g., a

chemical-resistant tray or bin) to contain any potential leaks or spills.

Ventilation: Ensure the storage area is well-ventilated.

4. Arranging for Disposal:

Contact EHS: Once the waste container is full or you are ready to dispose of it, contact your

institution's EHS office to schedule a pickup.

Provide Information: Be prepared to provide all the information from the waste label to the

EHS personnel.

Follow Institutional Protocols: Adhere strictly to your institution's specific procedures for

waste pickup and documentation.

Important Considerations:

Consult Your EHS Office: This procedure is a general guideline. Always consult with your

institution's EHS department for specific requirements and guidance.

Do Not Dispose Down the Drain: Unless explicitly approved by your EHS office for a specific,

neutralized, and decontaminated liquid waste stream, do not dispose of chemical waste

down the sanitary sewer.[7]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses, and a lab coat, when handling Spg302 and its waste.
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Disposal Decision Workflow
The following diagram illustrates the logical steps for determining the proper disposal route for

a research chemical like Spg302, particularly when a specific Safety Data Sheet is not readily

available.
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Caption: Workflow for the proper disposal of Spg302.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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